Cas no 2034476-15-6 (4,6-Dimethyl-2-((1-((5,6,7,8-tetrahydronaphthalen-2-yl)sulfonyl)pyrrolidin-3-yl)oxy)pyrimidine)

• Product Name: 4,6-Dimethyl-2-((1-((5,6,7,8-tetrahydronaphthalen-2-yl)sulfonyl)pyrrolidin-3-yl)oxy)pyrimidine
• CAS No: 2034476-15-6
• MF: C₂₀H₂₅N₃O₃S
• MW: 387.495803594589
• CID: 6238263
• PubChem ID: 119100365
• Update Time: 2025-06-23

4,6-Dimethyl-2-((1-((5,6,7,8-tetrahydronaphthalen-2-yl)sulfonyl)pyrrolidin-3-yl)oxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• AKOS026690573
• 4,6-dimethyl-2-{[1-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)pyrrolidin-3-yl]oxy}pyrimidine
• 4,6-dimethyl-2-((1-((5,6,7,8-tetrahydronaphthalen-2-yl)sulfonyl)pyrrolidin-3-yl)oxy)pyrimidine
• 2034476-15-6
• 4,6-dimethyl-2-[1-(5,6,7,8-tetrahydronaphthalen-2-ylsulfonyl)pyrrolidin-3-yl]oxypyrimidine
• F6478-1098
• 4,6-Dimethyl-2-((1-((5,6,7,8-tetrahydronaphthalen-2-yl)sulfonyl)pyrrolidin-3-yl)oxy)pyrimidine

• Inchi： 1S/C20H25N3O3S/c1-14-11-15(2)22-20(21-14)26-18-9-10-23(13-18)27(24,25)19-8-7-16-5-3-4-6-17(16)12-19/h7-8,11-12,18H,3-6,9-10,13H2,1-2H3
• InChI Key： SUSJWKVMXBREIC-UHFFFAOYSA-N
• SMILES： S(C1C=CC2CCCCC=2C=1)(N1CCC(C1)OC1N=C(C)C=C(C)N=1)(=O)=O

Computed Properties

• Exact Mass: 387.16166284g/mol
• Monoisotopic Mass: 387.16166284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 80.8Ų

Additional information on 4,6-Dimethyl-2-((1-((5,6,7,8-tetrahydronaphthalen-2-yl)sulfonyl)pyrrolidin-3-yl)oxy)pyrimidine

4,6-Dimethyl-2-((1-((5,6,7,8-tetrahydronaphthalen-2-yl)sulfonyl)pyrrolidin-3-yl)oxy)pyrimidine: A Comprehensive Overview

The compound 4,6-Dimethyl-2-((1-((5,6,7,8-tetrahydronaphthalen-2-yl)sulfonyl)pyrrolidin-3-yl)oxy)pyrimidine, with CAS No. 2034476-15-6, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and chemical synthesis. This compound is notable for its complex structure and potential applications in drug development. The molecule consists of a pyrimidine ring system substituted with methyl groups at positions 4 and 6, a sulfonyl group attached to a tetrahydronaphthalene moiety, and a pyrrolidine ring. These structural features contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of sulfonyl-containing compounds in modulating enzyme activity and receptor binding. The sulfonyl group in this compound plays a critical role in enhancing its pharmacokinetic properties, such as solubility and bioavailability. Additionally, the tetrahydronaphthalene moiety introduces a rigid hydrophobic core that may enhance the molecule's stability and interaction with target proteins. This combination of functional groups makes the compound a promising candidate for various therapeutic applications.

The synthesis of 4,6-Dimethyl-pyrimidine derivatives has been extensively studied to optimize their chemical properties. Researchers have employed advanced synthetic techniques such as Suzuki coupling and Stille coupling to construct the complex framework of this molecule. These methods allow for precise control over the stereochemistry and regioselectivity of the product. Furthermore, computational chemistry tools have been utilized to predict the compound's behavior in different biological systems.

In terms of biological activity, this compound has shown potential as an inhibitor of key enzymes involved in metabolic pathways. For instance, studies have demonstrated its ability to inhibit kinase activity in vitro. This suggests that it could be developed into a drug for treating conditions such as cancer or inflammatory diseases. Moreover, the methyl groups at positions 4 and 6 contribute to the molecule's lipophilicity, which is crucial for crossing cellular membranes and reaching intracellular targets.

The application of tetrahydronaphthalene-sulfonyl derivatives in drug design has been explored in recent years due to their unique pharmacological profiles. The integration of this moiety into the pyrimidine backbone enhances the compound's ability to interact with specific binding sites on proteins. This makes it an attractive candidate for rational drug design strategies aimed at developing selective inhibitors or agonists.

From an environmental perspective, the synthesis and handling of this compound must adhere to strict safety protocols due to its potential toxicity. Researchers are actively exploring green chemistry approaches to minimize waste and reduce the environmental footprint of its production process.

In conclusion, 4,6-Dimethyl-pyrimidine derivatives, particularly CAS No. 2034476-15-6 with its unique structural features and promising biological activity profiles, represent a significant advancement in medicinal chemistry research. As ongoing studies continue to elucidate its mechanisms of action and optimize its therapeutic potential, this compound holds great promise for future drug development efforts.